Cas no 2228153-46-4 (3-(2-Methoxypyridin-3-yl)pentanedioic acid)

• Product Name: 3-(2-Methoxypyridin-3-yl)pentanedioic acid
• CAS No: 2228153-46-4
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 6318175
• PubChem ID: 165638973
• Update Time: 2025-06-08

3-(2-Methoxypyridin-3-yl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1823765
• 2228153-46-4
• 3-(2-methoxypyridin-3-yl)pentanedioic acid
• 3-(2-Methoxypyridin-3-yl)pentanedioic acid

• Inchi： 1S/C11H13NO5/c1-17-11-8(3-2-4-12-11)7(5-9(13)14)6-10(15)16/h2-4,7H,5-6H2,1H3,(H,13,14)(H,15,16)
• InChI Key： BTZZNQDDJYRSFT-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CN=1)C(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 239.07937252g/mol
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 96.7Ų

Additional information on 3-(2-Methoxypyridin-3-yl)pentanedioic acid

Comprehensive Overview of 3-(2-Methoxypyridin-3-yl)pentanedioic acid (CAS No. 2228153-46-4): Properties, Applications, and Research Insights

3-(2-Methoxypyridin-3-yl)pentanedioic acid (CAS No. 2228153-46-4) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This methoxypyridine derivative combines a pyridine ring with a pentanedioic acid backbone, offering versatile reactivity for drug discovery and material science applications. Its molecular formula C₁₁H₁₃NO₅ and weight 239.23 g/mol make it a mid-sized building block for heterocyclic compound synthesis.

Recent studies highlight the compound's role as a precursor in developing small-molecule inhibitors, particularly for enzymes involved in metabolic disorders. Researchers are exploring its potential in modulating protein-protein interactions, a hot topic in targeted therapy development. The 2-methoxypyridine moiety contributes to improved solubility compared to unsubstituted pyridine derivatives, addressing a common challenge in drug formulation.

From a synthetic chemistry perspective, 3-(2-Methoxypyridin-3-yl)pentanedioic acid offers multiple functionalization sites. The carboxylic acid groups enable peptide coupling reactions, while the methoxy pyridine ring participates in metal-catalyzed cross-coupling reactions. This dual reactivity makes it valuable for creating structure-activity relationship (SAR) libraries in medicinal chemistry programs.

Analytical characterization of this compound typically involves HPLC purification and confirmation by NMR spectroscopy (particularly ¹H and ¹³C) and mass spectrometry. The crystalline form shows stability under standard storage conditions (room temperature, protected from moisture), making it practical for laboratory use. Thermal analysis reveals a decomposition point above 200°C, suggesting suitability for high-temperature reactions.

In the context of green chemistry trends, researchers are investigating solvent-free methods for modifying this scaffold. The compound's biodegradability profile and absence of persistent bioaccumulation risks align with current sustainable chemistry priorities. Computational studies using molecular docking software predict favorable interactions with various biological targets, particularly those containing hydrophobic binding pockets.

The pharmaceutical industry shows growing interest in 3-(2-Methoxypyridin-3-yl)pentanedioic acid derivatives as potential allosteric modulators. Its structural features may address challenges in blood-brain barrier penetration, a frequent focus in neurodegenerative disease research. Recent patent filings describe analogs of this compound showing activity against metabolic enzymes without exhibiting off-target effects.

From a commercial availability standpoint, suppliers typically offer this compound with ≥95% purity (HPLC) in milligram to kilogram quantities. Pricing reflects its status as a research-grade chemical rather than a bulk commodity. Proper handling requires standard laboratory precautions, including personal protective equipment (gloves, goggles) due to potential respiratory irritation from fine powders.

Emerging applications include its use as a linker in proteolysis-targeting chimera (PROTAC) development and as a building block for metal-organic frameworks (MOFs) with potential catalytic properties. The compound's structure-property relationships continue to be explored through quantitative structure-activity relationship (QSAR) modeling and high-throughput screening platforms.

Environmental fate studies indicate that 3-(2-Methoxypyridin-3-yl)pentanedioic acid undergoes photodegradation in aqueous solutions under UV light, with half-lives varying by pH conditions. This information supports proper laboratory waste management protocols. The compound's ecotoxicity profile appears favorable compared to many aromatic compounds, though complete biodegradation data remain an active research area.

Future research directions likely include exploration of its chiral derivatives for asymmetric synthesis applications and investigation of its coordination chemistry with transition metals. The compound's balanced lipophilicity (predicted logP ~1.2) makes it particularly interesting for medicinal chemistry optimization programs targeting membrane-associated proteins.